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Compound of Interest

Compound Name: tert-Butyl chloroacetate

Cat. No.: B093202 Get Quote

Essential Safety and Handling Guide for tert-Butyl
Chloroacetate
For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical reagents like tert-Butyl chloroacetate are paramount to

ensuring laboratory safety, environmental protection, and regulatory compliance. This

document provides essential, step-by-step procedures for the safe management of tert-Butyl
chloroacetate, establishing a foundation of trust and safety in your laboratory operations.

tert-Butyl chloroacetate is a flammable, corrosive, and toxic liquid that is harmful if

swallowed, inhaled, or absorbed through the skin.[1][2][3][4] It is also a lachrymator, meaning it

can cause tearing.[1][3][4] Adherence to the following safety protocols is mandatory.

Immediate Safety and Handling Considerations
Before any handling or disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for tert-Butyl chloroacetate.

Engineering Controls:

Always handle tert-Butyl chloroacetate in a certified chemical fume hood to avoid

inhalation of vapors.[1][3][5]
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Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]

Personal Protective Equipment (PPE): The following personal protective equipment is

mandatory when handling tert-Butyl chloroacetate:

PPE Category Specification

Eye/Face Protection
Tightly fitting safety goggles and a face shield

(minimum 8 inches).[1][6]

Skin Protection

Chemically resistant gloves (e.g., nitrile) and a

standard laboratory coat.[1] Impervious clothing

should be worn to prevent skin contact.[7]

Respiratory Protection

All handling must be performed in a chemical

fume hood.[1][2] If exposure limits are

exceeded, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the

chemical fume hood is functioning properly. Have spill control materials readily available.

Handling: Use spark-proof tools and explosion-proof equipment.[2][3][5] Avoid contact with

skin, eyes, and clothing.[5][6][7] Do not breathe vapors or mist.[2][3] Ground and bond

containers when transferring material to prevent static discharge.[5]

Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[3][6][7]

Keep containers tightly closed.[3][6][7] This material is moisture-sensitive.[6]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, metals, and

strong reducing agents.[2]

First Aid Measures
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Immediate medical attention is required for any exposure.[2]

Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air.[3][6][7] If not

breathing, give artificial respiration.[3][6][7]

Consult a physician.[3][6][7]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[2][3][7]

Immediate medical attention is required.[2][4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2][3]

[7] Consult a physician.[7]

Ingestion

Do NOT induce vomiting.[2][5] Rinse mouth with

water.[7] Never give anything by mouth to an

unconscious person.[5][7] Call a physician or

poison control center immediately.[2]

Disposal Plan: Step-by-Step Waste Management
The primary and most critical directive for the disposal of tert-Butyl chloroacetate is that it

must be treated as hazardous waste.[1][3] Under no circumstances should this chemical or its

solutions be disposed of down the drain or in regular trash.[1]

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

closed container.[7]

Waste Segregation: As a halogenated organic compound, tert-Butyl chloroacetate waste

must be segregated from non-halogenated solvent waste streams.[1]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

this material.[1][7] The recommended method is to burn it in a chemical incinerator equipped

with an afterburner and scrubber.[7]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[7]
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Spill and Leak Procedures
Immediate Action: Evacuate personnel to a safe area.[6] Remove all sources of ignition.[2][3]

[6]

Containment: Absorb the spill with inert material such as vermiculite, sand, or earth.[3][5]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[3][5]

Ventilation: Ensure adequate ventilation.[6]

Quantitative Data for tert-Butyl chloroacetate
Property Value

Molecular Formula C₆H₁₁ClO₂

Molecular Weight 150.60 g/mol

CAS Number 107-59-5

Flash Point 46 °C (114.8 °F)

Boiling Point 48-49 °C @ 11 mmHg

Decomposition Temp. 223 °C

Solubility in Water <0.1 g/L (20 °C)

Specific Gravity 1.053

Source:[3]

Visual Workflow for Handling tert-Butyl
Chloroacetate
The following diagram illustrates the logical workflow for the safe handling of tert-Butyl
chloroacetate in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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